Cas no 882748-74-5 (3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one)

• Product Name: 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one
• CAS No: 882748-74-5
• MF: C₂₁H₂₄N₂O₃
• MW: 352.426865577698
• CID: 5710929
• PubChem ID: 4167894
• Update Time: 2025-07-26

3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(4-cyclohexylanilino)-1-(3-nitrophenyl)-1-propanone
• AKOS005108483
• DTXSID401190276
• 882748-74-5
• JS-2351
• 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)-1-propanone
• 3-[(4-cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one
• 3-(4-cyclohexylanilino)-1-(3-nitrophenyl)propan-1-one
• 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one

• Inchi： 1S/C21H24N2O3/c24-21(18-7-4-8-20(15-18)23(25)26)13-14-22-19-11-9-17(10-12-19)16-5-2-1-3-6-16/h4,7-12,15-16,22H,1-3,5-6,13-14H2
• InChI Key： JHRQNGXXBGUOPY-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=C(C=1)[N+](=O)[O-])CCNC1C=CC(=CC=1)C1CCCCC1

Computed Properties

• Exact Mass: 352.17869263g/mol
• Monoisotopic Mass: 352.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 74.9Ų

Additional information on 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one

Comprehensive Overview of 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one (CAS No. 882748-74-5)

3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one, with the CAS number 882748-74-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This molecule features a unique structural framework, combining a cyclohexylphenyl moiety with a nitrophenyl group, which contributes to its potential applications in drug discovery and material science. Researchers are particularly interested in its pharmacological properties, including its role as a potential intermediate in the synthesis of bioactive molecules.

In recent years, the demand for custom synthesis and high-purity compounds like 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one has surged, driven by advancements in medicinal chemistry and biotechnology. This compound is often explored for its structure-activity relationships (SAR), a critical aspect in designing novel therapeutics. Its nitrophenyl group, for instance, is known to influence electron distribution, making it a valuable scaffold for enzyme inhibitors and receptor modulators.

The synthesis of CAS 882748-74-5 involves multi-step organic reactions, including amination and ketone formation, which require precise control of reaction conditions. Laboratories specializing in fine chemicals often optimize these processes to achieve high yields and purity. Given its complex structure, this compound is frequently discussed in academic papers and patents, highlighting its relevance in innovative research.

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Quality control is another critical aspect when working with 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity and structural integrity. Suppliers and manufacturers must adhere to stringent GMP standards to meet the demands of pharmaceutical-grade applications. This ensures compliance with regulatory requirements and enhances the compound's usability in preclinical studies.

In conclusion, 3-[(4-Cyclohexylphenyl)amino]-1-(3-nitrophenyl)propan-1-one (CAS No. 882748-74-5) represents a versatile and scientifically significant compound. Its unique chemical properties and potential therapeutic applications make it a subject of ongoing research. As the scientific community continues to explore its capabilities, this compound is poised to play a pivotal role in advancing molecular innovation and drug discovery.